Cas no 53173-72-1 (3,5-bis(1,1,1,3,3,3-hexafluoro-2-hydroxypropyl)iodobenzene)

• Product Name: 3,5-bis(1,1,1,3,3,3-hexafluoro-2-hydroxypropyl)iodobenzene
• CAS No: 53173-72-1
• MF: C₁₂H₅F₁₂IO₂
• MW: 536.052218198776
• MDL: MFCD04038221
• CID: 938049
• PubChem ID: 2737797
• Update Time: 2025-06-08

3,5-bis(1,1,1,3,3,3-hexafluoro-2-hydroxypropyl)iodobenzene Chemical and Physical Properties

Names and Identifiers

• 3,5-bis(1,1,1,3,3,3-hexafluoro-2-hydroxypropyl)iodobenzene
• 3,5-Bis(1,1,1,3,3,3-hexafluoro-2-hydroxypropyl)-iodobenzene
• 3,5-BIS(2-HYDROXYHEXAFLUOROISOPROPYL)IODOBENZENE
• 1,1,1,3,3,3-hexafluoro-2-[3-(1,1,1,3,3,3-hexafluoro-2-hydroxypropan-2-yl)-5-iodophenyl]propan-2-ol
• C12H5F12IO2
• CS-0453316
• AKOS015852913
• 1,3-Bis[perfluoro(2-hydroxyprop-2-yl)]-5-iodobenzene, 1,3-Bis(1,1,1,3,3,3-hexafluoro-2-hydroxyprop-2-yl)-5-iodobenzene
• SCHEMBL10878498
• 2,2'-(5-Iodo-1,3-phenylene)bis(hexafluoropropan-2-ol)
• 2,2'-(5-Iodobenzene-1,3-diyl)bis(1,1,1,3,3,3-hexafluoropropan-2-ol)
• 53173-72-1
• DTXSID20372251
• MFCD04038221
• A829426
• 2,2'-(5-Iodo-1,3-phenylene)bis(1,1,1,3,3,3-hexafluoropropan-2-ol)
• 1,3-Benzenedimethanol, 5-iodo-.alpha.,.alpha.,.alpha.',.alpha.'-tetrakis(trifluoromethyl)-
• KVOQFAYORNCNFD-UHFFFAOYSA-N

• MDL： MFCD04038221
• Inchi： 1S/C12H5F12IO2/c13-9(14,15)7(26,10(16,17)18)4-1-5(3-6(25)2-4)8(27,11(19,20)21)12(22,23)24/h1-3,26-27H
• InChI Key： KVOQFAYORNCNFD-UHFFFAOYSA-N
• SMILES： IC1C=C(C=C(C=1)C(C(F)(F)F)(C(F)(F)F)O)C(C(F)(F)F)(C(F)(F)F)O

Computed Properties

• Exact Mass: 535.91400
• Monoisotopic Mass: 535.91426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Boiling Point: 80-81
• Refractive Index: 1.4385
• PSA: 40.46000
• LogP: 4.91560

3,5-bis(1,1,1,3,3,3-hexafluoro-2-hydroxypropyl)iodobenzene Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 3,5-bis(1,1,1,3,3,3-hexafluoro-2-hydroxypropyl)iodobenzene

Research Brief on 3,5-bis(1,1,1,3,3,3-hexafluoro-2-hydroxypropyl)iodobenzene (CAS: 53173-72-1)

The compound 3,5-bis(1,1,1,3,3,3-hexafluoro-2-hydroxypropyl)iodobenzene (CAS: 53173-72-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, characterization, and emerging roles in drug development and molecular imaging.

Recent studies have highlighted the compound's utility as a versatile building block in organic synthesis, particularly in the development of fluorinated aromatic compounds. The presence of hexafluoro-2-hydroxypropyl groups and an iodine substituent on the benzene ring imparts distinct electronic and steric properties, making it a valuable intermediate for designing novel bioactive molecules. Researchers have successfully employed this compound in palladium-catalyzed cross-coupling reactions, enabling the construction of complex molecular architectures with potential therapeutic relevance.

In the context of pharmaceutical applications, 3,5-bis(1,1,1,3,3,3-hexafluoro-2-hydroxypropyl)iodobenzene has shown promise as a precursor for radiopharmaceuticals. The iodine atom's ability to undergo isotopic substitution (e.g., with iodine-123 or iodine-125) makes this compound particularly interesting for positron emission tomography (PET) imaging. Preliminary studies have demonstrated its potential in labeling biomolecules for targeted imaging of specific disease markers, though further optimization of its pharmacokinetic properties is required.

From a chemical biology perspective, the compound's fluorinated moieties contribute to enhanced membrane permeability and metabolic stability, characteristics that are highly desirable in drug design. Recent computational studies have explored its interactions with various biological targets, revealing favorable binding affinities to certain protein receptors. However, the exact mechanisms underlying these interactions and their therapeutic implications require further experimental validation.

Ongoing research efforts are also investigating the compound's potential in materials science, particularly in the development of fluorinated liquid crystals and specialty polymers. The unique combination of fluorine atoms and hydroxyl groups in its structure offers interesting possibilities for tuning material properties such as thermal stability and dielectric constant.

In conclusion, 3,5-bis(1,1,1,3,3,3-hexafluoro-2-hydroxypropyl)iodobenzene represents a multifaceted compound with diverse applications across chemical biology and pharmaceutical research. While current studies have established its synthetic utility and preliminary biological activities, future research should focus on expanding its therapeutic applications, optimizing its physicochemical properties, and exploring novel derivatives with enhanced performance characteristics.